1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile
Overview
Description
1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile, also known as MOPC, is a chemical compound that has recently gained attention in the field of scientific research. MOPC has been shown to have various biochemical and physiological effects, making it a promising candidate for future research in the field of medicine.
Mechanism of Action
Target of Action
It’s known that piperidine derivatives play a significant role in the pharmaceutical industry and are present in more than twenty classes of pharmaceuticals . They are among the most important synthetic fragments for designing drugs .
Mode of Action
Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction . Their synthesis has long been widespread , and they play a significant part in the pharmaceutical industry .
Biochemical Pathways
Piperidine derivatives are known to be involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Result of Action
Piperidine derivatives are known to have various biological and pharmacological activities .
Advantages and Limitations for Lab Experiments
One advantage of using 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile in lab experiments is its relatively low toxicity compared to other chemical compounds. Additionally, 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile is relatively easy to synthesize and purify, making it a cost-effective option for lab experiments. However, one limitation of using 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile. One area of interest is its potential use in the treatment of cancer. Further studies are needed to determine the optimal dosage and administration of 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile for cancer therapy, as well as its potential use in combination with other chemotherapeutic agents. Additionally, further studies are needed to determine the mechanism of action of 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile in neurodegenerative diseases, as well as its potential use in the treatment of other neurological disorders such as epilepsy and multiple sclerosis. Finally, further studies are needed to determine the long-term safety and efficacy of 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile in humans.
Synthesis Methods
The synthesis of 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile involves the reaction of 2-methyl-4-oxazolemethanol with piperidine-4-carbonitrile in the presence of a base such as sodium hydride. The reaction results in the formation of 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile as a white solid. The purity of the synthesized compound can be confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.
Scientific Research Applications
1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile has been studied for its potential application in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, 1-((2-Methyloxazol-4-yl)methyl)piperidine-4-carbonitrile has been shown to have neuroprotective effects in animal models of Alzheimer's and Parkinson's disease, suggesting its potential use in the treatment of these neurodegenerative diseases.
properties
IUPAC Name |
1-[(2-methyl-1,3-oxazol-4-yl)methyl]piperidine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-9-13-11(8-15-9)7-14-4-2-10(6-12)3-5-14/h8,10H,2-5,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WKHOFXPGJGCCGL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CO1)CN2CCC(CC2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3-(3,4-Dimethylphenyl)-6-({[3-(4-isopropoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine](/img/structure/B2908284.png)
![Ethyl 5-(1,3-benzodioxole-5-carbonylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate](/img/structure/B2908288.png)
![(4Ar,8aS)-6-ethyl-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine](/img/structure/B2908289.png)
![Methyl 5,5,7,7-tetramethyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate](/img/structure/B2908295.png)
![[1-[[3-(Trifluoromethyl)phenyl]methyl]triazol-4-yl]methanamine;hydrochloride](/img/structure/B2908302.png)
![N-(4-(methylthio)benzo[d]thiazol-2-yl)-N-((tetrahydrofuran-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide](/img/structure/B2908304.png)
